Cas no 2009013-81-2 (4H,5H,6H,7H-pyrazolo1,5-apyrazine-2-carboxylic acid hydrochloride)

• Product Name: 4H,5H,6H,7H-pyrazolo1,5-apyrazine-2-carboxylic acid hydrochloride
• CAS No: 2009013-81-2
• MF: C₇H₁₀ClN₃O₂
• MW: 203.626200199127
• MDL: MFCD28893080
• CID: 4633595
• PubChem ID: 127264227
• Update Time: 2025-10-29

4H,5H,6H,7H-pyrazolo1,5-apyrazine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylic acid hydrochloride
• 4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid hydrochloride
• 4H,5H,6H,7H-pyrazolo1,5-apyrazine-2-carboxylic acid hydrochloride

• MDL： MFCD28893080
• Inchi： 1S/C7H9N3O2.ClH/c11-7(12)6-3-5-4-8-1-2-10(5)9-6;/h3,8H,1-2,4H2,(H,11,12);1H
• InChI Key： XKCLGWOEROKVEQ-UHFFFAOYSA-N
• SMILES： C12=CC(C(O)=O)=NN1CCNC2.[H]Cl

4H,5H,6H,7H-pyrazolo1,5-apyrazine-2-carboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4H,5H,6H,7H-pyrazolo1,5-apyrazine-2-carboxylic acid hydrochloride

Comprehensive Overview of 4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid hydrochloride (CAS No. 2009013-81-2)

The compound 4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid hydrochloride (CAS No. 2009013-81-2) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[1,5-a]pyrazine core, makes it a valuable scaffold for drug discovery. Researchers are increasingly interested in this compound due to its versatility in synthesizing bioactive derivatives, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for novel heterocyclic compounds like 4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid hydrochloride has surged, driven by advancements in medicinal chemistry and computational drug design. This compound’s carboxylic acid and hydrochloride functionalities enhance its solubility, making it suitable for formulation studies. Its CAS No. 2009013-81-2 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key applications of 4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid hydrochloride lies in its role as a building block for small-molecule therapeutics. The pyrazolo[1,5-a]pyrazine moiety is known to interact with various biological targets, including enzymes and receptors involved in inflammatory and metabolic pathways. This has sparked interest in its potential for treating conditions like diabetes and autoimmune diseases, aligning with current trends in precision medicine.

From a synthetic perspective, the hydrochloride salt form of this compound offers improved stability and handling characteristics, which are critical for scale-up processes in industrial settings. Researchers often explore its reactivity in amide coupling reactions and esterifications, leveraging its carboxylic acid group for further functionalization. These properties make it a staple in combinatorial chemistry libraries.

The rise of AI-driven drug discovery has further amplified interest in 4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid hydrochloride. Machine learning models frequently incorporate such scaffolds to predict bioactivity and ADMET profiles. This aligns with the broader shift toward data-driven research, where compounds like CAS No. 2009013-81-2 are evaluated for their drug-likeness and target selectivity.

Environmental and green chemistry considerations are also shaping the use of this compound. Innovations in catalytic synthesis and solvent-free reactions aim to reduce the ecological footprint of producing such intermediates. This resonates with the pharmaceutical industry’s push toward sustainable manufacturing, a topic frequently searched alongside heterocyclic compounds.

In summary, 4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid hydrochloride (CAS No. 2009013-81-2) represents a multifaceted tool for modern chemistry. Its applications span drug development, material science, and biotechnology, making it a subject of ongoing exploration. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of today’s most pressing scientific challenges.